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Compound of Interest

Compound Name: Butyl pyruvate

Cat. No.: B1584182 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Butyl pyruvate, a colorless liquid with a fruity odor, is utilized in various

applications, including as a solvent and an intermediate in pharmaceutical synthesis.[1]

Adherence to strict disposal protocols is essential to mitigate potential hazards and protect both

laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle butyl pyruvate with appropriate

safety measures. The compound is considered a flammable liquid and vapor.[2] Therefore, it is

imperative to keep it away from heat, sparks, open flames, and hot surfaces.[2] Always handle

butyl pyruvate in a well-ventilated area, and use explosion-proof electrical, ventilating, and

lighting equipment.[2][3]

Personal protective equipment (PPE) is non-negotiable. Wear protective gloves, clothing, eye

protection, and face protection.[2][3] In the event of skin contact, immediately remove all

contaminated clothing and rinse the skin with water.[2] For eye contact, rinse cautiously with

water for several minutes, removing contact lenses if present and easy to do so.[3]

Step-by-Step Disposal Protocol
The disposal of butyl pyruvate must be conducted in accordance with local, state, and federal

regulations.[4][5] The following steps provide a general framework for its safe disposal:
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Waste Collection:

Collect waste butyl pyruvate in its original container or a designated, properly labeled,

and sealed waste container.[6]

Do not mix butyl pyruvate with other waste chemicals to avoid unintended reactions.[6][7]

The only exception is the potential for combining with other non-halogenated solvent

wastes, with prior approval from your institution's chemical safety office.[7]

Ensure the waste container is made of a material compatible with butyl pyruvate and is

kept closed except when adding waste.[6]

Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition.[3]

The storage area should be designated for flammable liquids.

Utilize secondary containment for all liquid hazardous waste to prevent spills from

spreading.[6]

Disposal of Empty Containers:

Thoroughly empty the original butyl pyruvate container.

The first rinse of the container must be collected and disposed of as hazardous waste.[6]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[6] While butyl pyruvate's toxicity data is not extensively detailed,

exercising this level of caution is a good practice.

After appropriate rinsing, the container can be disposed of according to institutional

guidelines for decontaminated labware.[8]

Arranging for Final Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

[6]

Provide a clear and accurate description of the waste, including its composition and any

potential hazards.

Never dispose of butyl pyruvate by pouring it down the drain or into the regular trash.[4]

[6]

Quantitative Data Summary
While specific quantitative disposal parameters for butyl pyruvate are not readily available, the

following table summarizes key safety and handling information derived from data for similar

pyruvate esters and general chemical safety guidelines.

Parameter Value/Instruction Source

UN Number 3272 (for Esters, n.o.s.) [5]

Hazard Class 3 (Flammable Liquid) [5]

Packing Group III [5]

Storage Temperature
Room Temperature, in a dry,

well-ventilated place
[1][3]

Incompatible Materials
Strong oxidizing agents,

Strong acids, Strong bases
[3]

Logical Workflow for Butyl Pyruvate Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of butyl pyruvate.

Caption: Logical workflow for the safe disposal of butyl pyruvate.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of butyl pyruvate, fostering a secure research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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